1,2-Diacylglycerols are a class of lipid compounds characterized by their glycerol backbone with two fatty acid chains attached at the 1 and 2 positions. These molecules serve as important precursors in the biosynthesis of various bioactive lipids such as phosphatidic acids and diacylglyceride-based detergents. They play crucial roles in cellular signaling, membrane fluidity regulation, and lipid metabolism within living organisms. Structurally, they consist of a glycerol molecule with two fatty acid residues attached, which can vary greatly in length and saturation. Due to their structural diversity, 1,2-diacylglycerols are widely studied for their potential applications in pharmaceuticals, cosmetics, and food industries.